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Compound of Interest

Compound Name: 2-(Aminomethyl)aniline

Cat. No.: B1197330 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Aminomethyl)aniline, also known as 2-aminobenzylamine, is a versatile bifunctional

organic compound featuring both a primary aromatic amine and a primary benzylic amine. This

unique structural arrangement makes it a valuable building block in the synthesis of a wide

range of heterocyclic compounds and a key intermediate in the development of novel

therapeutic agents. Its ability to participate in various chemical transformations has led to its

use in the creation of compounds with significant biological activities. This guide provides a

comprehensive overview of its chemical properties, synthesis, applications, and safety

considerations, tailored for professionals in the research and drug development sectors.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of 2-(Aminomethyl)aniline is crucial

for its application in synthesis and drug design. The following tables summarize key

quantitative data for this compound.

Table 1: General and Physical Properties
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Property Value Reference(s)

CAS Number 4403-69-4 [1][2][3][4]

Molecular Formula C₇H₁₀N₂ [1][2][3]

Molecular Weight 122.17 g/mol [1][2]

Physical Form Solid, powder to crystal [1][5][6]

Color White to Almost white [7]

Melting Point 58 - 61 °C [1][5][6]

Boiling Point 98 °C at 1.5 mmHg [6][7]

pKa 9.60 ± 0.10 (Predicted) [7]

Table 2: Computed and Spectroscopic Properties

Property Value Reference(s)

IUPAC Name 2-(aminomethyl)aniline [2][3]

SMILES C1=CC=C(C(=C1)CN)N [2]

InChI Key
GVOYKJPMUUJXBS-

UHFFFAOYSA-N
[2][3]

Topological Polar Surface Area 52 Å² [2]

XLogP3-AA 0.7 [2]

Hydrogen Bond Donor Count 2 [2]

Hydrogen Bond Acceptor

Count
2 [2]

Rotatable Bond Count 1 [2]

Synthesis and Reactivity
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While specific, detailed experimental protocols for the synthesis of 2-(Aminomethyl)aniline
are not extensively available in the public domain, its structure suggests that a common

synthetic route would involve the reduction of 2-aminobenzonitrile or the amination of 2-

aminobenzyl alcohol or its derivatives.

The reactivity of 2-(Aminomethyl)aniline is characterized by the distinct functionalities of its

two amine groups. The aromatic amine is less basic and participates in reactions typical of

anilines, such as diazotization and electrophilic aromatic substitution. The benzylic amine is

more nucleophilic and readily undergoes reactions like acylation, alkylation, and condensation

with carbonyl compounds. This dual reactivity is leveraged in the synthesis of various

heterocyclic systems.

Applications in Drug Discovery and Medicinal
Chemistry
2-(Aminomethyl)aniline serves as a critical scaffold for the synthesis of biologically active

molecules, particularly in the development of heterocyclic compounds. The aniline scaffold is a

common feature in many drug therapies; however, it can be susceptible to metabolic processes

in the liver that may lead to toxicity.[8][9] This has driven research into aniline derivatives and

replacements to develop safer medicines.[8]

Key applications include:

Synthesis of Benzodiazepines and Related Heterocycles: It is used in the synthesis of alkyl

5H-1,4-benzodiazepine-3-carboxylates.[5][7]

Formation of Quinazolines: It can be used to synthesize 1,2,3,4-tetrahydroquinazoline

oximes through condensation reactions.[5][7]

Peptide Modification: It has been used to modify the phosphate groups on phosphoserine

peptides.[5][7]

Development of Kinase Inhibitors: The broader class of 2-(aminomethyl)benzimidazole

derivatives has been investigated as potential tyrosine kinase inhibitors for cancer therapy.

[10] Similarly, 2-substituted aniline pyrimidine derivatives have been explored as potent

Mer/c-Met dual inhibitors.[11]
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The following workflow illustrates a generalized application of 2-(Aminomethyl)aniline in the

synthesis of heterocyclic compounds, a common practice in drug discovery.

Starting Materials

Synthetic Step Product Class Application2-(Aminomethyl)aniline
(CAS 4403-69-4)

Condensation / Cyclization
Reaction

Dicarbonyl Compound
or Equivalent

Heterocyclic Scaffold
(e.g., Benzodiazepine)

Formation of
New Ring System Lead Compound for

Drug Development
Biological Screening

Click to download full resolution via product page

Caption: Synthetic workflow using 2-(Aminomethyl)aniline.

Experimental Protocols
Detailed experimental protocols involving 2-(Aminomethyl)aniline are often proprietary or

described within specific patents and publications. However, a general protocol for a

condensation reaction, a common application, can be outlined.

General Protocol for the Synthesis of a Benzodiazepine Derivative:

Dissolution: Dissolve 2-(Aminomethyl)aniline (1 equivalent) in a suitable solvent, such as

ethanol or methanol, in a round-bottom flask.

Addition of Reactant: Add an equimolar amount of a β-ketoester (e.g., ethyl acetoacetate) to

the solution.

Catalysis: Add a catalytic amount of an acid, such as acetic acid, to promote the reaction.

Reaction: Heat the mixture to reflux and monitor the reaction progress using thin-layer

chromatography (TLC).
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Work-up: Upon completion, cool the reaction mixture to room temperature to allow the

product to precipitate.

Purification: Collect the solid product by filtration, wash with a cold solvent, and purify by

recrystallization to yield the desired benzodiazepine derivative.

Safety and Handling
2-(Aminomethyl)aniline is a hazardous chemical and must be handled with appropriate safety

precautions. The Globally Harmonized System (GHS) classifications indicate its potential for

harm.

Table 3: GHS Hazard Information

Hazard Class Code Description Reference(s)

Acute Toxicity, Oral H302 Harmful if swallowed [2][3]

Skin

Corrosion/Irritation
H314

Causes severe skin

burns and eye

damage

[2][3]

Acute Toxicity, Dermal H312
Harmful in contact

with skin
[3]

Acute Toxicity,

Inhalation
H332 Harmful if inhaled [3]

Handling and Storage Recommendations:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection.[6]

Handling: Avoid contact with skin and eyes. Do not breathe dust. Use in a well-ventilated

area or under a fume hood.[6][12]

Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed and

store under an inert atmosphere.[6][13] Keep away from incompatible materials such as

strong oxidizing agents and acids.[12]
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The following diagram outlines the necessary safety workflow when handling this compound.
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Caption: Safety workflow for handling 2-(Aminomethyl)aniline.

Conclusion
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2-(Aminomethyl)aniline (CAS 4403-69-4) is a compound of significant interest to the chemical

and pharmaceutical industries. Its distinct structural features provide a versatile platform for the

synthesis of complex molecules, particularly heterocyclic systems with therapeutic potential.

While its handling requires strict adherence to safety protocols due to its corrosive and toxic

nature, its utility as a building block in drug discovery programs is well-established. Further

research into its applications is likely to yield novel compounds with a range of biological

activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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